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Compound of Interest

Compound Name:
[(2-Amino-2-oxoethyl)thio]acetic

acid

Cat. No.: B175270 Get Quote

Essential Safety and Handling Guide for [(2-
Amino-2-oxoethyl)thio]acetic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of [(2-Amino-2-oxoethyl)thio]acetic acid. Adherence to these

procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
[(2-Amino-2-oxoethyl)thio]acetic acid is a solid classified as Acute Toxicity, Category 4 (Oral)

and causes serious eye irritation. Appropriate personal protective equipment is mandatory to

prevent exposure through ingestion, inhalation of dust, and contact with skin or eyes.

Summary of Personal Protective Equipment (PPE) Requirements
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Dissolving

and Mixing
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Fume Hood
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fume hood

Laboratory

coat

Reaction

Monitoring

and Work-up

Chemical

Fume Hood
Nitrile gloves

Tightly fitting

safety
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face shield
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handled in a

fume hood

Laboratory

coat

Spill Cleanup
Ventilated

Area

Nitrile gloves

(double-

gloving

recommende

d)

Tightly fitting

safety

goggles and

face shield

NIOSH-

approved

respirator

Chemical-

resistant

apron or
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Waste

Disposal
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Nitrile gloves

Safety

glasses
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required

Laboratory
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure a calibrated analytical balance is located within a certified chemical fume hood.

Verify that an eyewash station and safety shower are unobstructed and functional.

Assemble all necessary glassware, spatulas, and reagents before handling the compound.
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2. Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to minimize the

risk of dust inhalation.

Use anti-static weigh paper or a weigh boat.

Handle the solid material gently to prevent the generation of dust.

Close the container securely immediately after use.

3. Dissolving and Reactions:

Slowly add the solid [(2-Amino-2-oxoethyl)thio]acetic acid to the solvent to prevent

splashing.

If heating is necessary, use a controlled heating mantle and monitor the process closely.

Ensure all reactions are conducted in a well-ventilated chemical fume hood.

4. Post-Handling and Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling the

compound.

Decontaminate all work surfaces, glassware, and equipment used during the procedure.

Disposal Plan
Waste Collection: Collect all solid waste, including contaminated PPE and cleaning

materials, in a designated, clearly labeled, and sealed hazardous waste container.

Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, segregated

from incompatible materials.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company, adhering to all local, state, and federal regulations.
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Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][3]
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Donning PPE Doffing PPE

Start: Prepare to Handle Chemical

1. Don Laboratory Coat

2. Don Nitrile Gloves

3. Don Safety Goggles / Face Shield

4. Don Respirator (if required)

Ready for Handling

Start: After Handling

1. Remove Gloves

2. Remove Goggles / Face Shield

3. Remove Laboratory Coat

4. Remove Respirator

5. Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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